Cas no 64257-89-2 (3H-Phenoxazin-3-one, 7-propoxy-)

3H-Phenoxazin-3-one, 7-propoxy- structure
64257-89-2 structure
Product Name:3H-Phenoxazin-3-one, 7-propoxy-
CAS No:64257-89-2
MF:C15H13NO3
MW:255.268624067307
CID:424358
PubChem ID:71380206
Update Time:2025-04-19

3H-Phenoxazin-3-one, 7-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one, 7-propoxy-
    • 7-propoxyphenoxazin-3-one
    • DTXSID30802731
    • 64257-89-2
    • 7-PROPOXY-3H-PHENOXAZIN-3-ONE
    • Inchi: 1S/C15H13NO3/c1-2-7-18-11-4-6-13-15(9-11)19-14-8-10(17)3-5-12(14)16-13/h3-6,8-9H,2,7H2,1H3
    • InChI Key: GCBUVWAEDBKCRZ-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=CC2=NC2C=CC(=CC1=2)OCCC)=O

Computed Properties

  • Exact Mass: 255.08959
  • Monoisotopic Mass: 255.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.89
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen